Cas no 1270181-65-1 ((1S,2S)-1-AMINO-1-(3-FLUOROPHENYL)PROPAN-2-OL)

(1S,2S)-1-Amino-1-(3-fluorophenyl)propan-2-ol is a chiral β-amino alcohol derivative featuring a fluorinated aromatic ring. Its stereospecific (1S,2S) configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceutical applications where enantiopurity is critical. The presence of the 3-fluorophenyl group enhances its utility in designing bioactive compounds, as fluorine substitution often improves metabolic stability and binding affinity. This compound’s structural features—a primary amine and a secondary alcohol—provide versatile reactivity for further functionalization, such as amide bond formation or chiral auxiliary applications. Its well-defined stereochemistry and synthetic flexibility make it suitable for research in medicinal chemistry and drug development.
(1S,2S)-1-AMINO-1-(3-FLUOROPHENYL)PROPAN-2-OL structure
1270181-65-1 structure
Product Name:(1S,2S)-1-AMINO-1-(3-FLUOROPHENYL)PROPAN-2-OL
CAS No:1270181-65-1
MF:C9H12FNO
MW:169.196085929871
CID:5589263
PubChem ID:55295309
Update Time:2025-08-05

(1S,2S)-1-AMINO-1-(3-FLUOROPHENYL)PROPAN-2-OL Chemical and Physical Properties

Names and Identifiers

    • (1S,2S)-1-AMINO-1-(3-FLUOROPHENYL)PROPAN-2-OL
    • Benzeneethanol, β-amino-3-fluoro-α-methyl-, (αS,βS)-
    • (1S,2S)-1-Amino-1-(3-fluorophenyl)-2-propanol
    • AKOS006369980
    • N15642
    • 1270181-65-1
    • Inchi: 1S/C9H12FNO/c1-6(12)9(11)7-3-2-4-8(10)5-7/h2-6,9,12H,11H2,1H3/t6-,9+/m0/s1
    • InChI Key: APRWPWYZYYKDDF-IMTBSYHQSA-N
    • SMILES: C1([C@H](N)[C@H](C)O)=CC=CC(F)=C1

Computed Properties

  • Exact Mass: 169.090292168g/mol
  • Monoisotopic Mass: 169.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.164±0.06 g/cm3(Predicted)
  • Boiling Point: 291.0±25.0 °C(Predicted)
  • pka: 12.47±0.45(Predicted)

(1S,2S)-1-AMINO-1-(3-FLUOROPHENYL)PROPAN-2-OL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1844538-1g
(1S,2S)-1-Amino-1-(3-fluorophenyl)propan-2-ol
1270181-65-1 95%
1g
¥23940.00 2024-08-09

Additional information on (1S,2S)-1-AMINO-1-(3-FLUOROPHENYL)PROPAN-2-OL

Compound CAS No. 1270181-65-1: (1S,2S)-1-Amino-1-(3-fluorophenyl)propan-2-ol

Compound CAS No. 1270181-65-1, also known as (1S,2S)-1-amino-1-(3-fluorophenyl)propan-2-ol, is a chiral organic compound with significant potential in the fields of pharmaceuticals and biotechnology. This compound belongs to the class of amino alcohols, which are widely used as intermediates in drug synthesis due to their versatile functional groups and stereochemical properties.

The structure of (1S,2S)-amino alcohol consists of a central propane backbone with an amino group (-NH₂) and a hydroxyl group (-OH) attached to adjacent carbons. The third carbon is substituted with a fluorophenyl group, specifically a fluorine atom at the meta position of the phenyl ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly valuable for applications in asymmetric synthesis and enantioselective catalysis.

Recent advancements in stereochemistry have highlighted the importance of chiral amino alcohols like CAS No. 1270181-65-1 in the development of novel therapeutic agents. Researchers have demonstrated that such compounds can serve as building blocks for complex molecules with specific pharmacological activities. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have explored the use of (S,S)-configured amino alcohols in the synthesis of bioactive compounds targeting various disease states, including neurodegenerative disorders and cancer.

The synthesis of CAS No. 1270181-65-5 typically involves multi-step processes that emphasize stereocontrol to ensure the desired (S,S)-configuration. Techniques such as asymmetric induction using chiral catalysts or enzymatic resolution have been employed to achieve high enantiomeric excess (ee). These methods are critical for maintaining the compound's biological activity, as stereochemistry plays a pivotal role in molecular recognition and binding affinity.

In terms of applications, (S,S)-amino alcohol derivatives have shown promise in drug discovery programs targeting G-protein coupled receptors (GPCRs) and other membrane-bound proteins. For example, recent studies have highlighted their potential as antagonists or agonists for specific receptor subtypes, offering new avenues for treating conditions such as hypertension and chronic pain.

Moreover, the presence of a fluorophenyl group in CAS No. 1270989449 enhances its lipophilicity and metabolic stability, which are desirable properties for orally administered drugs. Fluorine substitution is known to improve drug-like qualities by increasing bioavailability and reducing susceptibility to enzymatic degradation.

From a pharmacokinetic standpoint, (S,S)-amino alcohol derivatives exhibit favorable absorption profiles due to their balanced hydrophilic-lipophilic properties. Preclinical studies have demonstrated moderate clearance rates and acceptable half-lives in animal models, suggesting potential suitability for chronic therapeutic regimens.

In conclusion, compound CAS No. 993443343, or (S,S)-amino alcohol, represents a valuable tool in modern drug discovery and chemical synthesis. Its unique structure, combined with advancements in stereochemical control and synthetic methodologies, positions it as a key intermediate for developing innovative therapeutic agents with high efficacy and selectivity.

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